Cas no 1261903-04-1 (3-(Thiophen-2-YL)isonicotinic acid)

3-(Thiophen-2-YL)isonicotinic acid is a heterocyclic compound combining thiophene and isonicotinic acid moieties, offering versatile applications in pharmaceutical and materials chemistry. Its bifunctional structure enables use as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery for its potential ligand properties. The thiophene ring enhances electron-rich characteristics, while the isonicotinic acid group provides carboxylic acid functionality for further derivatization. This compound exhibits stability under standard conditions and is compatible with common organic synthesis techniques, making it suitable for cross-coupling reactions and metal-complex formations. Its purity and well-defined structure ensure reproducibility in research applications.
3-(Thiophen-2-YL)isonicotinic acid structure
1261903-04-1 structure
Product Name:3-(Thiophen-2-YL)isonicotinic acid
CAS No:1261903-04-1
MF:C10H7NO2S
MW:205.233081102371
MDL:MFCD18316707
CID:2762376
PubChem ID:53222486
Update Time:2025-10-28

3-(Thiophen-2-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261903-04-1
    • AKOS015157195
    • DTXSID30686896
    • MFCD18316707
    • 3-(THIOPHEN-2-YL)ISONICOTINIC ACID
    • 3-(Thiophen-2-yl)pyridine-4-carboxylic acid
    • 3-(Thiophen-2-yl)Isonicotinic acid, 95%
    • 3-(Thiophen-2-YL)isonicotinic acid
    • MDL: MFCD18316707
    • Inchi: 1S/C10H7NO2S/c12-10(13)7-3-4-11-6-8(7)9-2-1-5-14-9/h1-6H,(H,12,13)
    • InChI Key: DJHQZVCWHSIWLD-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=NC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 205.01974964Da
  • Monoisotopic Mass: 205.01974964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.4Ų

3-(Thiophen-2-YL)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323029-5 g
3-(Thiophen-2-yl)Isonicotinic acid, 95%; .
1261903-04-1 95%
5 g
€1,159.00 2023-07-19
abcr
AB323029-5g
3-(Thiophen-2-yl)Isonicotinic acid, 95%; .
1261903-04-1 95%
5g
€1159.00 2025-02-13

Additional information on 3-(Thiophen-2-YL)isonicotinic acid

Recent Advances in the Study of 3-(Thiophen-2-YL)isonicotinic acid (CAS: 1261903-04-1) in Chemical Biology and Pharmaceutical Research

3-(Thiophen-2-YL)isonicotinic acid (CAS: 1261903-04-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining a thiophene ring with an isonicotinic acid moiety, has shown promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of research involving 3-(Thiophen-2-YL)isonicotinic acid is its role as a scaffold for drug discovery. The compound's ability to interact with various biological targets, such as enzymes and receptors, has made it a valuable tool for developing novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Thiophen-2-YL)isonicotinic acid exhibit potent inhibitory effects against bacterial enzymes involved in cell wall synthesis, suggesting its potential as an antibiotic candidate.

In addition to its antimicrobial properties, 3-(Thiophen-2-YL)isonicotinic acid has been investigated for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology highlighted its ability to modulate inflammatory pathways by inhibiting key signaling molecules such as NF-κB and COX-2. These findings open new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis and structural optimization of 3-(Thiophen-2-YL)isonicotinic acid have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound and its derivatives. For example, a 2022 study in Organic Letters described a novel catalytic approach that significantly improves the yield and purity of 3-(Thiophen-2-YL)isonicotinic acid, making it more accessible for further biological evaluation.

Another promising application of 3-(Thiophen-2-YL)isonicotinic acid is in cancer research. Preliminary studies have shown that this compound can induce apoptosis in certain cancer cell lines by targeting specific metabolic pathways. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-(Thiophen-2-YL)isonicotinic acid derivatives exhibit selective cytotoxicity against breast cancer cells while sparing normal cells, indicating their potential as targeted anticancer agents.

Despite these advancements, challenges remain in the development of 3-(Thiophen-2-YL)isonicotinic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's versatility and potential as a cornerstone for future drug development.

In conclusion, 3-(Thiophen-2-YL)isonicotinic acid (CAS: 1261903-04-1) represents a promising candidate in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic methodologies, make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease models.

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